molecular formula C12H14N2O3 B5576194 6-methyl-4-(4-morpholinyl)furo[3,4-c]pyridin-3(1H)-one

6-methyl-4-(4-morpholinyl)furo[3,4-c]pyridin-3(1H)-one

Cat. No.: B5576194
M. Wt: 234.25 g/mol
InChI Key: OSTRKCIUKBNNKF-UHFFFAOYSA-N
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Description

6-methyl-4-(4-morpholinyl)furo[3,4-c]pyridin-3(1H)-one is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 234.10044231 g/mol and the complexity rating of the compound is 304. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

  • Synthesis of Heterocyclic Compounds : A study detailed the synthesis of new heterocyclic compounds, including the use of morpholine, showcasing the versatility of such compounds in creating complex chemical structures with potential applications in various fields including pharmaceuticals and materials science Fujimori et al., 1986.
  • Chemical Reactions and Stability : Research on the stable o-quinoid 10-π-electron system, including compounds like "6-methyl-4-(4-morpholinyl)furo[3,4-c]pyridin-3(1H)-one", has shown significant stability and reactivity in chemical reactions, such as Diels-Alder cycloadditions, which are pivotal in synthetic chemistry for creating complex molecular structures Sarkar et al., 2000.

Advanced Synthetic Applications

  • One-Pot Synthesis Methods : A novel approach to synthesizing pyrindines and tetrahydroquinolines in good yields via a one-pot process that includes a sequence of coupling, isomerization, and cyclocondensation has been demonstrated, highlighting the compound's role in facilitating efficient synthetic pathways Yehia et al., 2002.
  • Derivative Synthesis for Biological Applications : Research into the synthesis of visnagen and khellin furochromone pyrimidine derivatives, incorporating "this compound", has been conducted with an emphasis on exploring their potential anti-inflammatory and analgesic activities, showcasing the compound's utility in developing new therapeutic agents Abu‐Hashem et al., 2011.

Exploring Chemical Interactions

  • Investigations into Chemical Interactions : Studies on the interactions and reactivity of 4,5-dihydro-2-morpholino-3-furancarbonitriles with dichlorocarbene provide insights into the nuanced chemical behavior and potential applications of these compounds in further synthetic applications Yamagata et al., 1992.

Properties

IUPAC Name

6-methyl-4-morpholin-4-yl-1H-furo[3,4-c]pyridin-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2O3/c1-8-6-9-7-17-12(15)10(9)11(13-8)14-2-4-16-5-3-14/h6H,2-5,7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSTRKCIUKBNNKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C(=N1)N3CCOCC3)C(=O)OC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

234.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.